Cas no 324519-70-2 ((4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one)

• Product Name: (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one
• CAS No: 324519-70-2
• MF: C₁₈H₂₂ClNO₃
• MW: 335.825184345245
• CID: 1451720
• PubChem ID: 53426433
• Update Time: 2025-10-21

(4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one
• (4S)-4-Be<wbr>
• 2-Oxazoli<wbr>
• LogP
• 4-BENZYL-3-(5-CHLORO-2-ISOPROPYL-PENT-4-ENOYL)-OXAZOLIDIN-2-ONE
• 4-benzyl-3-(5-chloro-2-propan-2-ylpent-4-enoyl)-1,3-oxazolidin-2-one
• 324519-70-2
• 4-Benzyl-3-[5-chloro-2-(propan-2-yl)pent-4-enoyl]-1,3-oxazolidin-2-one
• DTXSID80699219
• MFCD10574811
• 4-BENZYL-3-(5-CHLORO-2-ISOPROPYLPENT-4-ENOYL)-1,3-OXAZOLIDIN-2-ONE

• Inchi： 1S/C18H22ClNO3/c1-13(2)16(9-6-10-19)17(21)20-15(12-23-18(20)22)11-14-7-4-3-5-8-14/h3-8,10,13,15-16H,9,11-12H2,1-2H3
• InChI Key： NWTCPOLSDXHJJC-UHFFFAOYSA-N
• SMILES： ClC=CCC(C(N1C(=O)OCC1CC1C=CC=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 335.12896
• Monoisotopic Mass: 335.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.192
• Boiling Point: 479.194°C at 760 mmHg
• Flash Point: 243.608°C
• Refractive Index: 1.553
• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one

Comprehensive Overview of (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one (CAS No. 324519-70-2)

The compound (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one (CAS No. 324519-70-2) is a highly specialized chiral auxiliary and intermediate in organic synthesis. Its unique structure, featuring an oxazolidin-2-one core and a benzyl substituent, makes it invaluable for asymmetric synthesis, particularly in the pharmaceutical and agrochemical industries. Researchers and chemists frequently search for this compound due to its role in enantioselective reactions, a topic gaining traction in modern synthetic chemistry.

One of the most searched questions regarding this compound is: "How does (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one enhance stereocontrol in synthesis?" The answer lies in its ability to act as a chiral template, directing the formation of new stereocenters with high precision. This property is critical for producing optically active compounds, a growing demand in drug development. The oxazolidinone moiety is particularly effective for controlling diastereoselectivity in aldol and alkylation reactions, making it a favorite among synthetic chemists.

Another hot topic in the scientific community is the search for "green chemistry alternatives for chiral auxiliaries." While (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one is not inherently green, its efficiency reduces the need for multiple synthetic steps, indirectly contributing to sustainable practices. Researchers are also exploring recyclable versions of such auxiliaries, aligning with global trends toward environmentally friendly synthesis.

The compound's CAS No. 324519-70-2 is often queried in databases like SciFinder and Reaxys, highlighting its importance in academic and industrial research. Its structural complexity—combining a chloro group, an isopropyl chain, and an α,β-unsaturated carbonyl—enables diverse reactivity, another reason for its popularity. Recent publications have focused on its use in multicomponent reactions, a cutting-edge area in synthetic methodology.

From an SEO perspective, terms like "buy (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one" or "synthesis applications of CAS 324519-70-2" are frequently searched, reflecting commercial and academic interest. Suppliers often highlight its high purity (>98%) and compatibility with air-sensitive reactions, addressing common user concerns. Its stability under inert atmospheres makes it a reliable choice for large-scale applications.

In summary, (4S)-4-benzyl-3-[(E,2S)-5-chloro-2-isopropyl-pent-4-enoyl]oxazolidin-2-one remains a cornerstone in asymmetric synthesis. Its versatility, combined with the rising demand for enantiopure compounds, ensures its relevance in contemporary research. Whether for academic exploration or industrial production, this compound continues to inspire innovations in synthetic chemistry.